1-(4-Fluoro-2-methylphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine

• IUPAC Name: 1-(4-fluoro-2-methylphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine
• InChI: InChI=1S/C16H20FN3O2S/c1-12-8-15(17)5-6-16(12)23(21,22)20-7-3-4-13(11-20)14-9-18-19(2)10-14/h5-6,8-10,13H,3-4,7,11H2,1-2H3
• InChI Key: RNWUZEFUYAYYFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCC(C2)C3=CN(N=C3)C
• Molecular Formula: C16H20FN3O2S
• Molecular Weight: 337.4 g/mol

Description

The compound “1-(4-Fluoro-2-methylphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other active compounds. The molecule also contains a sulfonyl group attached to a fluoromethylphenyl group and a methylpyrazolyl group. These groups could potentially contribute to the biological activity of the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the piperidine ring, followed by the introduction of the sulfonyl, fluoromethylphenyl, and methylpyrazolyl groups. The exact synthetic route would depend on the desired stereochemistry and the availability of starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a sulfonyl group, a fluoromethylphenyl group, and a methylpyrazolyl group. The exact three-dimensional structure would depend on the stereochemistry at the carbon atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. The piperidine ring might undergo reactions at the nitrogen atom or at the carbon atoms of the ring. The sulfonyl group could potentially be involved in substitution reactions or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of a sulfonyl group could increase the polarity of the compound, potentially affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. The presence of a piperidine ring and a sulfonyl group suggests that it might interact with biological targets through hydrogen bonding or ionic interactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new pharmaceuticals or other useful compounds.